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Introduction
Radon-220, also known as thoron, is a naturally occurring radioactive gas and an isotope of

radon. It is a significant contributor to natural background radiation. Understanding its sources,

abundance, and the methods for its detection is crucial for various scientific disciplines,

including environmental science, health physics, and geology. This technical guide provides an

in-depth overview of Radon-220, focusing on its natural origins, environmental concentrations,

and the experimental protocols for its measurement.

Natural Sources of Radon-220
Radon-220 is a daughter product of the radioactive decay of Thorium-232 (²³²Th), which is a

primordial radionuclide found in varying concentrations in the Earth's crust.[1][2] The decay of

Thorium-232 initiates a series of transformations that ultimately leads to the formation of a

stable lead isotope, Lead-208 (²⁰⁸Pb). Radon-220 is a gaseous member of this decay chain.[1]

[3][4][5][6]

The primary natural sources of Radon-220 include:

Soil and Rocks: The concentration of Thorium-232 in soil and rocks is the principal

determinant of Radon-220 levels. Igneous rocks, such as granite, and certain types of soil

derived from these rocks tend to have higher concentrations of thorium and, consequently, a
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greater potential for Radon-220 emanation.[7][8] The porosity and permeability of the soil

also play a significant role in the exhalation of Radon-220 into the atmosphere.[2]

Building Materials: Materials derived from rock and soil, such as concrete, bricks, and granite

countertops, contain naturally occurring radionuclides, including Thorium-232.[9][10] These

materials can be a significant source of indoor Radon-220, particularly in poorly ventilated

areas.[10]

Groundwater: Radon-220 can dissolve in groundwater that is in contact with thorium-bearing

rocks and soils. While its short half-life limits its transport over long distances in water,

localized concentrations can be found.[11][12][13]

Abundance of Radon-220
The abundance of Radon-220 in the environment is highly variable and depends on the local

geology and environmental conditions. Due to its short half-life of approximately 55.6 seconds,

Radon-220 typically decays close to its point of origin.[1][5] This results in a lower overall

concentration in the atmosphere compared to Radon-222 (radon), which has a longer half-life

of 3.8 days.[2] However, in some specific environments, such as indoors near walls constructed

with thorium-rich materials, Radon-220 concentrations can be significant.[14]

The following tables summarize the reported concentrations of Radon-220 in various natural

sources. It is important to note that these values can vary significantly based on geographical

location and measurement methodology.

Table 1: Abundance of Radon-220 in Soil

Soil Type/Location
Radon-220 Concentration
(Bq/m³)

Reference

Weathered Granite Products

(Shenzhen, China)
103,000 - 435,000 [7]

Sediments (Shenzhen, China) 2,200 - 96,000 [7]

Southeastern Ireland (Mean

Exhalation Rate)
475 - 3029 (Bq m⁻² h⁻¹) [15]

Sulaimania City, Iraq (in plants) 227.33 - 733.66 [16]
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Table 2: Abundance of Thorium-232 (Parent of Radon-220) in Building Materials and Soil

Material/Location
Thorium-232
Concentration (Bq/kg)

Reference

Weathered Granite Soil

(Shenzhen, China)
127 ± 17.1 [7]

Concrete (Average) 30 [10]

Gornja Stubla, Yugoslavia

(Local Geology)
181 [8]

Table 3: Abundance of Radon in Groundwater (Note: Most studies do not differentiate between

Radon-222 and Radon-220, but provide total radon concentration)

Location
Radon Concentration
(Bq/L)

Reference

Buraydah city, Saudi Arabia 0.76 - 9.15 (Average: 3.56) [11][12]

Hafr Al Batin, Saudi Arabia 0.03 - 3.20 (Average: 1.16) [13]

Midelt region, Morocco 0.31 - 2.24 [17]

Experimental Protocols for Radon-220 Measurement
The accurate measurement of Radon-220 requires specialized techniques and instrumentation

due to its short half-life. Below are detailed methodologies for key experiments.

Measurement of Radon-220 in Soil Gas using Alpha
Spectrometry
This protocol describes the in-situ measurement of Radon-220 in soil gas using a portable

alpha spectrometer, such as the RAD7.[18]

Methodology:

Site Selection and Preparation:
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Select a representative measurement location.

Dig a hole to the desired depth (e.g., 50-100 cm).[19]

Insert a soil gas probe into the bottom of the hole, ensuring a tight seal to prevent

atmospheric air infiltration.

Instrumentation Setup:

Connect the soil gas probe to the RAD7 detector via flexible tubing.

Ensure all connections are airtight.

The RAD7 contains a solid-state silicon detector.

Measurement Procedure:

The internal pump of the RAD7 draws soil gas into the detection chamber.

Inside the chamber, an electric field directs positively charged polonium isotopes (progeny

of radon and thoron) onto the detector.

The instrument performs alpha spectrometry to distinguish between the alpha particles

emitted by Polonium-218 (from Radon-222) and Polonium-216 (from Radon-220) based

on their distinct energy levels.[18][20]

The measurement is typically run for a predefined period (e.g., 30-60 minutes) to obtain a

statistically significant result.

Data Analysis:

The RAD7 software automatically calculates and reports the concentration of Radon-220
in Bq/m³.

The instrument can also provide a spectrum of the alpha particle energies, allowing for

verification of the results.[20][21]

Measurement of Radon-220 in Water Samples
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This protocol outlines a common method for measuring Radon-220 in water using a radon-in-

air monitor coupled with a water-air exchanger.[22]

Methodology:

Sample Collection:

Collect water samples in glass bottles with airtight caps, minimizing agitation to prevent

radon loss.[23]

Fill the bottle completely to eliminate any headspace.

The sample should be taken from a point before any water treatment devices.[23]

Analyze the sample as soon as possible after collection due to the short half-life of

Radon-220.

Instrumentation Setup:

Use a setup consisting of a radon-in-air monitor (e.g., RAD7), a gas-tight water bottle with

an aerator, a desiccant tube, and a closed-loop tubing system.[11]

Measurement Procedure:

Connect the water sample bottle to the closed-loop aeration system of the radon monitor.

The instrument's internal pump circulates air through the water sample, purging the

dissolved radon into the air loop.[11]

The air is continuously circulated until equilibrium is reached between the radon in the

water and the air.

The radon-in-air monitor then measures the radon concentration in the closed air loop

using alpha spectrometry.

Data Analysis:
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The concentration of Radon-220 in the air is used to calculate the initial concentration in

the water sample, taking into account the volumes of the water and the air loop, and the

temperature-dependent radon distribution coefficient.

The instrument's software typically performs these calculations automatically.

Visualizations
Thorium-232 Decay Chain to Radon-220

²³²Th
(Thorium)

1.41 x 10¹⁰ y

²²⁸Ra
(Radium)

5.75 y

α
²²⁸Ac

(Actinium)
6.15 h

β⁻
²²⁸Th

(Thorium)
1.91 y

β⁻
²²⁴Ra

(Radium)
3.66 d

α
²²⁰Rn

(Radon-220)
55.6 s

α

Click to download full resolution via product page

Caption: Decay pathway of Thorium-232 to Radon-220.

Experimental Workflow for Radon-220 Measurement in
Soil
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Caption: Workflow for measuring Radon-220 in soil.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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